Cas no 1189492-58-7 (8-(3-chloro-4-fluorobenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 8-(3-chloro-4-fluorobenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1189492-58-7
• MF: C₁₉H₁₆ClF₂N₃O₃S
• MW: 439.86344909668
• CID: 5342568
• Update Time: 2025-07-14

8-(3-chloro-4-fluorobenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 8-((3-chloro-4-fluorophenyl)sulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-[(3-chloro-4-fluorophenyl)sulfonyl]-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(3-chloro-4-fluorophenyl)sulfonyl-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(3-chloro-4-fluorobenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C19H16ClF2N3O3S/c20-15-11-14(4-5-16(15)22)29(27,28)25-8-6-19(7-9-25)23-17(18(26)24-19)12-2-1-3-13(21)10-12/h1-5,10-11H,6-9H2,(H,24,26)
• InChI Key： PQJBJMMHTOFWRO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CCC2(CC1)N=C(C1C=CC=C(C=1)F)C(N2)=O)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 780
• XLogP3: 2.9
• Topological Polar Surface Area: 87.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-(3-chloro-4-fluorobenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Introduction to 8-(3-chloro-4-fluorobenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1189492-58-7)

8-(3-chloro-4-fluorobenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1189492-58-7, belongs to a class of spirocyclic triazaspiro compounds, which are known for their structural complexity and versatility in drug design. The presence of multiple functional groups, including a sulfonyl group, fluoro-substituted aromatic rings, and a spirocyclic core, makes this molecule a promising candidate for further investigation in the development of novel therapeutic agents.

The structural framework of 8-(3-chloro-4-fluorobenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one incorporates several key features that contribute to its chemical and biological interest. The spiro[4.5]decane core provides a rigid scaffold that can influence the conformation and binding properties of the molecule. Additionally, the benzenesulfonyl group at the 8-position introduces a polar moiety that can enhance interactions with biological targets, while the fluoro-substituents on both the sulfonyl-bearing aromatic ring and the phenyl ring at the 3-position contribute to lipophilicity and metabolic stability.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple binding modes and high binding affinity towards biological targets. The triazaspiro scaffold, in particular, has been explored for its potential in modulating various biological pathways. For instance, studies have shown that spirocyclic triazaspiro compounds can interact with enzymes and receptors in ways that are distinct from linear analogs, leading to unique pharmacological effects.

The synthesis of 8-(3-chloro-4-fluorobenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the sulfonyl group is typically achieved through sulfonylation reactions, while the spirocyclic core is formed via cyclization reactions. The presence of fluoro-substituents necessitates the use of specialized reagents and conditions to prevent unwanted side reactions.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of structural complexity and functional diversity makes it an attractive candidate for further exploration in various therapeutic areas. For example, preliminary studies have suggested that derivatives of this compound may exhibit activity against enzymes involved in inflammatory pathways or cancer metabolism.

The fluoro-substituents, particularly those on the aromatic rings, play a crucial role in modulating the pharmacokinetic properties of the molecule. Fluoroatoms are known to enhance metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. This property is particularly valuable in drug development, as it can lead to improved bioavailability and longer duration of action.

Recent advancements in computational chemistry have enabled researchers to more effectively model the interactions between this compound and biological targets. Molecular docking studies have been used to predict binding affinities and identify potential binding pockets on target proteins. These computational approaches complement experimental efforts by providing rapid screening of virtual libraries and helping to guide synthetic strategies.

In addition to its potential as an active pharmaceutical ingredient (API), 8-(3-chloro-4-fluorobenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one may also serve as a valuable intermediate in the synthesis of more complex molecules. Its versatile structure allows for modifications at multiple positions, enabling chemists to explore a wide range of structural variations.

The role of fluorochemistry in medicinal chemistry cannot be overstated. Fluoro-substituted compounds have been successfully incorporated into numerous drugs on the market due to their unique electronic properties and metabolic stability. The presence of fluorine atoms can influence both the physical properties (such as solubility) and biological activity (such as receptor binding) of molecules.

As research continues to uncover new applications for spirocyclic compounds like 8-(3-chloro-4-fluorobenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one, it is likely that this class will continue to grow in importance. The combination of structural complexity with well-defined functional groups provides a rich platform for innovation in drug discovery.

The development of novel therapeutic agents remains one of the most pressing challenges in modern medicine. Compounds like 8-(3-chloro-4-fluorobenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one represent promising leads that could address unmet medical needs through innovative chemical design.